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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B2862329

ACY-1083 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with detailed information on the stability, storage, and handling of ACY-1083.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ACY-1083 powder?

For long-term storage, ACY-1083 in its solid (powder) form should be stored at -20°C for up to
3 years.

Q2: How should | store stock solutions of ACY-1083?

Once dissolved, stock solutions of ACY-1083 should be aliquoted to avoid repeated freeze-
thaw cycles. The recommended storage conditions for stock solutions are:

e -80°C for up to 6 months.
e -20°C for up to 1 month, preferably stored under nitrogen.
Q3: What is the shelf life of ACY-1083 solutions at different temperatures?

The stability of ACY-1083 in solution is dependent on the storage temperature.
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Storage Temperature Recommended Storage Duration
-80°C Up to 6 months
-20°C Up to 1 month (under nitrogen)

Q4: | am having trouble dissolving ACY-1083. What can | do?
If you encounter solubility issues with ACY-1083, consider the following troubleshooting steps:

e Sonication: Using an ultrasonic bath can aid in the dissolution of ACY-1083 in solvents like
DMSO.

o Warming: Gently warming the solution to 37°C can also help to increase its solubility.

e Solvent Choice: Ensure you are using a suitable solvent. ACY-1083 has good solubility in
DMSO.

Experimental Protocols & Data
Solubility Data

The solubility of ACY-1083 in various solvents is crucial for preparing accurate and effective
experimental solutions.

Solvent Solubility Notes
DMSO =125 mg/mL (358.83 mM) Sonication may be required.
Acetonitrile Slightly soluble (0.1-1 mg/ml)

Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of ACY-1083 for further dilution into
working solutions.

Materials:

e ACY-1083 powder
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Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
Protocol:
o Equilibrate the ACY-1083 powder to room temperature before opening the vial.

o Add the appropriate volume of DMSO to the vial to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add 0.2871 mL of DMSO to 1 mg of ACY-1083).

» Vortex the solution thoroughly until the powder is completely dissolved.
« If necessary, place the vial in an ultrasonic bath for short intervals to aid dissolution.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

» Store the aliquots at -80°C for long-term use or -20°C for short-term use.

Preparation of In Vivo Working Solutions

Obijective: To prepare a working solution of ACY-1083 suitable for intraperitoneal (i.p.) injection
in animal models.

Materials:

ACY-1083 stock solution (in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)
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o Sterile tubes

Protocol:

To prepare a 1 mL working solution, start with 100 pL of a 50 mg/mL ACY-1083 stock
solution in DMSO.

e Add 400 pL of PEG300 to the stock solution and mix thoroughly.
e Add 50 pL of Tween-80 and continue to mix until the solution is homogeneous.
e Add 450 pL of saline to bring the final volume to 1 mL.

e This protocol will yield a clear solution of > 5 mg/mL. It is recommended to prepare this
working solution fresh on the day of use.

Visual Guides
ACY-1083 Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b2862329?utm_src=pdf-body
https://www.benchchem.com/product/b2862329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2862329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

fStock Solution Preparation\

[Weigh ACY-1083 PowdeD
Add DMSO

GOrtex/Sonicate to Dissolve)

Aliquot into Tubes

Fpr Experiment
N

/(quking Solution Preparation (In Vivo)\

Cl'haw Stock Solutioa

Add PEG300

Gtore at -80°C or -2009

J

N\

Add Tween-80

Add Saline

[Mix and Use Immediatela

-

Click to download full resolution via product page

Caption: Workflow for preparing ACY-1083 stock and working solutions.
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Caption: Decision tree for troubleshooting ACY-1083 solubility problems.

ACY-1083 Mechanism of Action in Chemotherapy-
Induced Peripheral Neuropathy

ACY-1083 is a selective inhibitor of Histone Deacetylase 6 (HDACSG). In the context of
chemotherapy-induced peripheral neuropathy (CIPN), its mechanism involves the modulation
of non-histone protein acetylation, which plays a crucial role in neuronal health and function.

Chemotherapy can disrupt mitochondrial transport within neurons, leading to energy deficits
and nerve damage. HDACSG is known to deacetylate a-tubulin, a key component of
microtubules which act as tracks for mitochondrial transport. By inhibiting HDAC6, ACY-1083
increases the acetylation of a-tubulin. This, in turn, is thought to restore mitochondrial transport
and function, thereby alleviating the symptoms of CIPN.[1][2]
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Caption: ACY-1083 inhibits HDAC6, promoting a-tubulin acetylation and restoring
mitochondrial function to alleviate CIPN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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